Cas no 679415-14-6 (4-(2-oxopropyl)phenylboronic acid)

• Product Name: 4-(2-oxopropyl)phenylboronic acid
• CAS No: 679415-14-6
• MF: C₉H₁₁BO₃
• MW: 177.992842912674
• MDL: MFCD23381501
• CID: 4139440
• PubChem ID: 74788275
• Update Time: 2025-10-28

4-(2-oxopropyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [4-(2-oxopropyl)phenyl]-
• Boronic acid, [4-(2-oxopropyl)phenyl]- (9CI)
• 4-(2-oxopropyl)phenylboronic acid
• [4-(2-oxopropyl)phenyl]boronic acid
• 1-(4-Boronophenyl)propan-2-one
• EN300-8269296
• SCHEMBL14756837
• 679415-14-6
• starbld0018128

• MDL： MFCD23381501
• Inchi： 1S/C9H11BO3/c1-7(11)6-8-2-4-9(5-3-8)10(12)13/h2-5,12-13H,6H2,1H3
• InChI Key： CWCMUZQOUOPFGS-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC=C(CC(=O)C)C=C1

Computed Properties

• Exact Mass: 178.0801244Da
• Monoisotopic Mass: 178.0801244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(2-oxopropyl)phenylboronic acid

4-(2-Oxopropyl)phenylboronic Acid: A Comprehensive Overview

4-(2-Oxopropyl)phenylboronic acid is a versatile and highly functionalized compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. With the CAS number 679415-14-6, this compound serves as a critical intermediate in the construction of complex molecular architectures. Its unique combination of a phenylboronic acid group and a 2-oxopropyl substituent makes it an invaluable tool in modern chemical research.

The phenylboronic acid moiety in 4-(2-oxopropyl)phenylboronic acid is renowned for its ability to participate in Suzuki-Miyaura coupling reactions, a cornerstone of cross-coupling chemistry. This reactivity has been extensively exploited in the synthesis of biaryls, which are integral to the development of advanced materials and pharmaceutical agents. Recent studies have highlighted the role of this compound in the construction of conjugated systems, where its ability to facilitate precise control over electronic properties has proven invaluable.

The 2-oxopropyl substituent introduces additional functionality to the molecule, enhancing its utility in diverse chemical transformations. This group can undergo various reactions, including reductions, additions, and cycloadditions, thereby expanding the scope of applications for 4-(2-oxopropyl)phenylboronic acid. For instance, researchers have employed this compound in the synthesis of enone-containing frameworks, which are pivotal in natural product synthesis and medicinal chemistry.

Recent advancements in catalytic methodologies have further underscored the significance of 4-(2-oxopropyl)phenylboronic acid. Its compatibility with transition metal catalysts has enabled the development of novel synthetic pathways, particularly in the realm of asymmetric synthesis. This has led to its use in the construction of chiral centers, which are essential for the creation of bioactive molecules with specific stereochemical requirements.

In addition to its role as a synthetic intermediate, 4-(2-oxopropyl)phenylboronic acid has found applications in materials science. Its ability to form stable covalent bonds with other aromatic systems makes it a promising candidate for the development of advanced polymers and organic electronics. Recent studies have explored its potential in creating self-healing materials and stimuli-responsive systems, further highlighting its versatility.

The synthesis of 4-(2-oxopropyl)phenylboronic acid has also been optimized through innovative approaches. Researchers have developed efficient routes that minimize waste and enhance yield, aligning with the principles of green chemistry. These methods often involve catalytic processes or microwave-assisted techniques, which not only improve reaction efficiency but also reduce environmental impact.

Looking ahead, 4-(2-oxopropyl)phenylboronic acid is expected to play an increasingly important role in interdisciplinary research. Its integration into bioconjugate chemistry and nanotechnology holds promise for groundbreaking applications in diagnostics and therapy. Furthermore, ongoing investigations into its photochemical properties may pave the way for novel optoelectronic materials.

In conclusion, 4-(2-oxopropyl)phenylboronic acid stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with its remarkable reactivity and versatility, positions it as an indispensable tool in contemporary science. As research continues to uncover new dimensions of its utility, this compound will undoubtedly remain at the forefront of chemical innovation.